Cas no 1040674-93-8 (1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione)
1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione
- 1040674-93-8
- F5381-0016
- AKOS024507998
- 1-[2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]sulfonylethyl]piperidine-2,6-dione
- 1-(2-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione
- VU0642853-1
-
- Inchi: 1S/C19H25N3O6S/c23-18-2-1-3-19(24)22(18)10-11-29(25,26)21-8-6-20(7-9-21)13-15-4-5-16-17(12-15)28-14-27-16/h4-5,12H,1-3,6-11,13-14H2
- InChI Key: SBIOQPIDWHOQSQ-UHFFFAOYSA-N
- SMILES: S(CCN1C(CCCC1=O)=O)(N1CCN(CC2=CC=C3C(=C2)OCO3)CC1)(=O)=O
Computed Properties
- Exact Mass: 423.14640670g/mol
- Monoisotopic Mass: 423.14640670g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 105Ų
1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5381-0016-2μmol |
1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione |
1040674-93-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5381-0016-5μmol |
1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione |
1040674-93-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5381-0016-10μmol |
1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione |
1040674-93-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5381-0016-20μmol |
1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione |
1040674-93-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5381-0016-1mg |
1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione |
1040674-93-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5381-0016-2mg |
1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione |
1040674-93-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5381-0016-3mg |
1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione |
1040674-93-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5381-0016-4mg |
1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione |
1040674-93-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5381-0016-5mg |
1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione |
1040674-93-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5381-0016-10mg |
1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione |
1040674-93-8 | 10mg |
$79.0 | 2023-09-10 |
1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione
Comprehensive Analysis of 1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione (CAS No. 1040674-93-8)
In the realm of pharmaceutical and biochemical research, 1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione (CAS No. 1040674-93-8) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a benzodioxole moiety and a piperazine core, is often studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its sulfonyl and piperidine-2,6-dione functional groups, which contribute to its unique chemical properties and biological activity.
The compound's CAS No. 1040674-93-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Recent trends indicate growing curiosity about its synthetic pathways, mechanism of action, and potential as a therapeutic agent. Given the increasing demand for novel bioactive molecules, this compound's structure-activity relationship (SAR) is a hot topic among scientists aiming to optimize its efficacy and selectivity.
From a structural perspective, the integration of a benzodioxol-5-yl group into the piperazine scaffold enhances the compound's ability to interact with biological targets. This feature aligns with current research priorities, such as the development of CNS-targeting drugs and enzyme modulators. Additionally, the sulfonyl linker in the molecule offers versatility in drug design, enabling the creation of derivatives with improved pharmacokinetic profiles.
In the context of drug discovery, 1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione is often explored for its potential to address unmet medical needs. For instance, its structural motifs are reminiscent of compounds investigated for neurodegenerative diseases and inflammatory conditions. This connection has spurred discussions in online forums and scientific communities, where users frequently inquire about its bioavailability, toxicity, and clinical potential.
Another area of interest is the compound's synthetic accessibility. Researchers are keen to identify efficient routes to produce CAS No. 1040674-93-8 at scale, as this could facilitate further pharmacological studies. Questions about its stability, solubility, and formulation are also common in search queries, highlighting the need for comprehensive physicochemical data.
Beyond its chemical attributes, 1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione is a subject of computational modeling efforts. Advances in AI-driven drug design have enabled researchers to predict its interactions with proteins and enzymes, accelerating the identification of potential therapeutic applications. This aligns with the broader trend of leveraging machine learning in pharmaceutical R&D.
In summary, CAS No. 1040674-93-8 represents a compelling case study in the intersection of chemistry and biology. Its multifaceted structure and potential applications make it a valuable candidate for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative drug development and molecular design.
1040674-93-8 (1-[2-({4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)